Cas no 1351615-92-3 (N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1351615-92-3
• MF: C₁₆H₂₃NO₃S
• MW: 309.423723459244
• CID: 5969532
• PubChem ID: 56765191
• Update Time: 2025-07-21

N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-[(4-hydroxyoxan-4-yl)methyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• AKOS024537806
• N-((4-hydroxytetrahydro-2H-pyran-4-yl)methyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• N-[(4-hydroxyoxan-4-yl)methyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• 1351615-92-3
• F6200-0653

• Inchi： 1S/C16H23NO3S/c18-14(17-12-15(19)7-9-20-10-8-15)16(5-1-2-6-16)13-4-3-11-21-13/h3-4,11,19H,1-2,5-10,12H2,(H,17,18)
• InChI Key： GMEHXAIJDXAEBL-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCC2(O)CCOCC2)=O)CCCC1

Computed Properties

• Exact Mass: 309.13986477g/mol
• Monoisotopic Mass: 309.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.8Ų

Additional information on N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide and Its Applications in Modern Chemical Biology

N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide, a compound with the CAS number 1351615-92-3, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This compound, characterized by its intricate molecular structure, has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular research.

The molecular framework of N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide is notable for its combination of a cyclopentane ring, a thiophene moiety, and an oxane group. These structural elements contribute to its unique chemical properties, making it a valuable candidate for various biochemical interactions. The presence of the 4-hydroxyoxan-4-yl group introduces a hydrophilic component, which enhances solubility and bioavailability, while the thiophene ring adds electronic and steric characteristics that can influence binding affinities and metabolic stability.

In recent years, there has been a growing interest in heterocyclic compounds for their role in developing novel therapeutic agents. The cyclopentane ring in N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide provides a rigid scaffold that can mimic natural products and improve pharmacokinetic profiles. This structural motif has been extensively studied for its potential in creating molecules with enhanced binding properties to biological targets.

The compound's relevance is further underscored by its potential applications in modulating enzyme activity and interacting with cellular receptors. Current research suggests that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This has sparked investigations into its potential as a lead compound for the development of anti-inflammatory agents.

Moreover, the integration of functional groups such as the hydroxyl and thiophene moieties allows for diverse chemical modifications. These modifications can be tailored to optimize pharmacological properties, including selectivity, solubility, and metabolic clearance. Such flexibility makes N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide a versatile tool for medicinal chemists exploring new drug candidates.

Recent advancements in computational chemistry have also facilitated the design of more effective derivatives of this compound. By leveraging molecular modeling and virtual screening techniques, researchers can predict binding interactions and optimize structures before conducting costly wet-lab experiments. This approach has accelerated the discovery process and increased the likelihood of identifying compounds with high therapeutic potential.

The oxane group in N-(4-hydroxyoxan-4-yli)methyl-1-(thiophen-2-yl)cyclopentane-1-carboxamide plays a crucial role in determining its overall reactivity and biological activity. Oxanes are known for their ability to stabilize oxygen-containing functional groups while maintaining flexibility, which is essential for interactions with biological targets. This characteristic makes it particularly useful in designing molecules that can engage with proteins and enzymes in a targeted manner.

From a synthetic perspective, the preparation of N-(4-hydroxyoxan-4-yl)methyl-1-(thiophen-2y)cyclopentane-1-carboxamide involves multi-step organic transformations that highlight the compound's synthetic accessibility. The synthesis typically begins with the formation of the cyclopentane core, followed by functionalization with the thiophene ring and subsequent introduction of the 4-hydroxyoxan-4-yl group. Each step requires careful optimization to ensure high yields and purity.

The compound's potential as an intermediate in drug development has not gone unnoticed by academic researchers. Several studies have demonstrated its utility in generating novel analogs with improved pharmacological profiles. These studies often focus on modifying key functional groups to enhance binding affinity or alter metabolic pathways. Such efforts contribute to the growing body of evidence supporting the use of this compound as a scaffold for therapeutic innovation.

In conclusion, N-(4-hydroxyoxan⁻ )methyl-1-()cyclopentane-1-carboxamide (CAS no: 1351615) is a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its unique structural features, combined with recent advances in synthetic chemistry and computational methods, position it as a promising candidate for developing new therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing complex biological challenges.